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Compound of Interest

Compound Name: C.l. Direct Red 16

Cat. No.: B12363519

An In-depth Technical Guide to Direct Red 80

For researchers, scientists, and drug development professionals, Direct Red 80, also known by
its synonym Sirius Red, is a valuable polyazo dye. Its principal application lies in the
histological staining of collagen and amyloid, making it a crucial tool in fibrosis research and
the study of amyloid-related diseases.[1][2] This guide provides a comprehensive overview of
its chemical properties, applications, and experimental protocols.

Core Properties and Specifications

Direct Red 80 is a water-soluble dye with a strong affinity for collagen and amyloid fibrils.[3][4]
Unlike many traditional direct dyes, it does not release benzidine upon degradation, rendering it
a safer alternative.[1][2]

Physicochemical Data
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Property Value Reference
CAS Number 2610-10-8 [1][5][6]
Molecular Weight 1373.07 g/mol [1][5][6]
Molecular Formula C45H26N10Na6021S6 [1][5][6]
Dark red, purple, or brown
Appearance [7]
powder
C.I. Number 35780 [6][8]
Property Value Reference
Soluble in water (yielding a
blue-ray red to product red
Solubility solution), ethanol, and soluble [819]
fiber element. Insoluble in
other organic solvents.
Amax (in H20) 524 - 532 nm [61[7]

Extinction Coefficient (g)

232000 at 524-530 nm in H20

[6]

Applications in Research and Drug Development

The primary utility of Direct Red 80 in a research context is its ability to selectively stain

collagen and amyloid.[3] This property is exploited in various fields:

» Fibrosis Research: Direct Red 80 staining is extensively used to visualize and quantify

collagen deposition in tissues, a hallmark of fibrosis. This is critical in preclinical studies for

evaluating the efficacy of anti-fibrotic drug candidates.

o Amyloidosis Research: The dye is also employed to identify amyloid deposits in tissues,

aiding in the histopathological diagnosis and investigation of diseases such as Alzheimer's

disease and various systemic amyloidoses.[1]
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o Cardiac Muscle Staining: It also finds application as a stain for cardiac muscle tissue.[5]

Experimental Protocol: Picrosirius Red Staining for
Collagen

The most common application of Direct Red 80 is in the Picrosirius Red staining method, which
enhances the natural birefringence of collagen fibers, allowing for their visualization and
differentiation under polarized light.

Materials

¢ 0.1% Direct Red 80 (Sirius Red) in saturated aqueous picric acid solution

0.2% Phosphomolybdic acid (PMA) solution

0.01 M Hydrochloric acid (HCI)

Deionized water (dH20)

Deparaffinized and rehydrated tissue sections

Procedure

» Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate
through a graded series of ethanol to dH20.

o PMA Pre-treatment: Wash samples in dH20 and then pretreat with a 0.2% solution of
phosphomolybdic acid for 40 minutes. This step renders the cytoplasm colorless.[1]

» Staining: Incubate the slides in a solution of 0.1% Direct Red 80 diluted in saturated aqueous
picric acid for 30 minutes.[1]

e Washing: Wash each sample in 0.01 M HCI for 2 minutes to remove non-specific staining.[1]

o Dehydration and Mounting: Dehydrate the sections through a graded series of ethanol, clear
in xylene, and mount with a suitable mounting medium.

Visualization Workflow
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Sample Preparation

Deparaffinize & Rehydrate Tissue

Wash in dH20

StainingvProtocol

Pre-treat with 0.2% PMA (40 min)

'

Stain with 0.1% Direct Red 80 in Picric Acid (30 min)

'

Wash in 0.01 M HCI (2 min)

Visualization

Dehydrate & Mount

Microscopy (Bright-field & Polarized Light)

Click to download full resolution via product page

Picrosirius Red Staining Workflow

Mechanism of Staining
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Direct Red 80 is an elongated, acidic dye. Its sulfonic acid groups interact with the basic amino
acid residues of collagen molecules. The elongated nature of the dye molecule allows it to align
parallel to the long axis of the collagen fibers, enhancing their natural birefringence when
viewed under polarized light. This property is particularly useful for distinguishing between
different types of collagen, as thicker, more mature fibers appear as bright orange-red, while
thinner, less organized fibers appear greenish-yellow.

Logical Relationship in Staining

Direct Red 80

Elongated Dye Molecule
with Sulfonic Acid Groups
Result
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Mechanism of Direct Red 80 Staining of Collagen
Safety and Handling
While safer than many other direct dyes, proper handling of Direct Red 80 is essential.

o Personal Protective Equipment: Wear appropriate protective eyeglasses or chemical safety
goggles, gloves, and clothing to prevent skin and eye contact.[10][11]

o Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood, to

minimize dust generation and inhalation.[10]

o Storage: Store in a cool, dry place in a tightly sealed container away from incompatible

substances and sources of ignition.[12]
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e First Aid: In case of eye or skin contact, flush immediately with plenty of water for at least 15
minutes.[10][11] If inhaled, move to fresh air.[10][11] If ingested, rinse the mouth with water
and seek medical attention.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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